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Compound of Interest

Compound Name: PD153035 Hydrochloride

Cat. No.: B3420894 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

PD153035 Hydrochloride is a potent and highly specific inhibitor of the Epidermal Growth

Factor Receptor (EGFR) tyrosine kinase.[1][2] It binds competitively to the ATP binding site of

the EGFR, effectively blocking its autophosphorylation and downstream signaling pathways.[3]

This inhibition of EGFR activity makes PD153035 a valuable tool for studying cellular

processes mediated by EGFR, such as cell proliferation, differentiation, and oncogenic

transformation.[1][4] These application notes provide detailed protocols for the preparation of

PD153035 Hydrochloride stock solutions and its application in cell-based assays.
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Property Value Source

Synonyms

SU-5271 Hydrochloride, AG-

1517 Hydrochloride, ZM

252868 Hydrochloride

[3][5]

Molecular Formula C₁₆H₁₅BrClN₃O₂ [1]

Molecular Weight 396.67 g/mol [1][5]

Appearance Crystalline solid [6]

Purity (by HPLC) ≥98% [4]

Solubility
Solvent Solubility Comments Source

DMSO
≥3.97 mg/mL (approx.

10 mM)

Gentle warming

and/or ultrasonication

may be required.

[1][3]

Dimethylformamide

(DMF)
~0.16 mg/mL [6]

Water Insoluble [3]

Ethanol Insoluble [3]

Biological Activity
Parameter Value Cell Line/System Source

Ki (EGFR) 6 pM Cell-free assay [1][4]

IC₅₀ (EGFR) 25 pM Cell-free assay [1][4]

IC₅₀ (EGF-stimulated

receptor

autophosphorylation)

14 nM

A431 human

epidermoid carcinoma

cells

[1][5]

IC₅₀ (Cell Growth

Inhibition)
0.22 - 2.5 µM

Various EGF receptor-

positive cell lines
[3]
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Experimental Protocols
Preparation of PD153035 Hydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PD153035 Hydrochloride
in DMSO.

Materials:

PD153035 Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing: Carefully weigh the desired amount of PD153035 Hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.97 mg of the compound

(Mass = Molarity × Volume × Molecular Weight).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the PD153035
Hydrochloride powder.

Vortex the solution thoroughly for 2-5 minutes to facilitate dissolution.

Warming and Sonication (if necessary):
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If the compound does not fully dissolve, warm the solution to 37°C for 10-15 minutes.[3]

Alternatively, or in combination with warming, place the vial in an ultrasonic bath for a few

minutes to aid dissolution.[3]

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1][5]

When stored as a powder, PD153035 Hydrochloride is stable for years at -20°C.[4]

Note on Aqueous Solutions: PD153035 Hydrochloride is sparingly soluble in aqueous

solutions.[6] To prepare working solutions in aqueous media, dilute the DMSO stock solution

into the aqueous buffer or cell culture medium immediately before use. Ensure the final

concentration of DMSO is not toxic to the cells (typically <0.5%). We do not recommend storing

aqueous solutions for more than one day.[6]

Visualizations
EGFR Signaling Pathway and Inhibition by PD153035
Caption: EGFR signaling pathway and its inhibition by PD153035.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PD153035 Hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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